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Cat. No.: B3429796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pigment Yellow 155 (C.I. No. 200310) is a high-performance disazo condensation pigment

prized for its brilliant greenish-yellow shade, excellent lightfastness, and thermal stability.[1][2]

[3] Its utility in a wide range of applications, including plastics, coatings, and printing inks, is

critically dependent on its solubility and resistance to various chemical agents.[1][2][4][5] This

technical guide provides a comprehensive overview of the solubility and solvent resistance

profile of Pigment Yellow 155, presenting available data in a structured format, detailing

relevant experimental protocols, and illustrating key methodologies. While precise quantitative

solubility data is not widely published, this document consolidates qualitative assessments of

its solvent and chemical fastness to provide a robust framework for its application in research

and development.
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Property Value Reference

Chemical Class Disazo Condensation [2][3]

C.I. Name Pigment Yellow 155 [2][3]

C.I. Number 200310 [2][3]

CAS Number 68516-73-4 [2][3]

Molecular Formula C₃₄H₃₂N₆O₁₂ [2][3][6]

Molecular Weight 716.65 g/mol [2][3]

Appearance Yellow Powder [2][5][7]

Density 1.2 - 1.5 g/cm³ [2][8][9]

Specific Surface Area ~50 m²/g [1][4][8][10]

Oil Absorption 35-80 g/100g [7][8][9]

Solubility Profile
Quantitative solubility data for Pigment Yellow 155 in various organic solvents is not readily

available in public literature. The pigment is generally characterized by its low solubility and

excellent bleed resistance, which is a desirable trait for many of its applications.[1] The

solubility behavior is typically described qualitatively through solvent fastness or bleeding tests.

Qualitative Assessment of Solvent Resistance
The resistance of Pigment Yellow 155 to various organic solvents is typically evaluated on a

scale of 1 to 5, where 5 signifies excellent resistance (no bleeding or discoloration) and 1

indicates poor resistance.
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Solvent/Reagent Resistance (Scale 1-5) Reference

Water 5 [2][3]

Ethanol 5 [8]

Ethyl Acetate 5 [8]

Methyl Ethyl Ketone (MEK) 5 [8]

Benzene 4-5

Ester 5

Oil 5 [2][3]

Chemical Resistance
Pigment Yellow 155 exhibits good to excellent resistance to both acids and alkalis, making it

suitable for applications where chemical exposure is a concern.

Chemical Agent Resistance (Scale 1-5) Reference

Acid Resistance 5 [2][3][7][8]

Alkali Resistance 5 [2][3][7][8]

Soap Resistance 5

Migration Resistance 5 [8]

Experimental Protocols
The following sections detail standardized methodologies for assessing the solubility and

chemical resistance of pigments like Pigment Yellow 155.

Determination of Solvent Bleeding (Qualitative)
This protocol is based on the principles outlined in ASTM D279, which covers the determination

of bleeding characteristics of dry pigments by direct solvent extraction.
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Objective: To qualitatively assess the tendency of the pigment to bleed or dissolve in a specific

solvent.

Materials:

Pigment Yellow 155 sample

Test solvent (e.g., Toluene, Ethanol, Ethyl Acetate)

Test tubes with stoppers

Filter paper (e.g., Whatman No. 1 or equivalent)

Funnel

Beaker

Procedure:

Weigh 0.5 g of Pigment Yellow 155 and place it into a clean, dry test tube.

Add 10 mL of the test solvent to the test tube.

Stopper the test tube and shake it vigorously for 1 minute.

Allow the test tube to stand for 30 minutes at room temperature.

Shake the test tube again for 1 minute.

Filter the mixture through the filter paper into a clean beaker.

Observe the filtrate for any coloration against a white background.

The degree of bleeding is assessed visually. A colorless filtrate indicates excellent

resistance, while a deeply colored filtrate suggests poor resistance.
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Sample Preparation

Mixing & Incubation

Analysis

Weigh 0.5g Pigment

Add 10mL Solvent

Shake Vigorously (1 min)

Stand (30 min)

Shake Vigorously (1 min)

Filter Mixture

Observe Filtrate Color

Assess Bleeding

Click to download full resolution via product page

Fig. 1: Workflow for Qualitative Solvent Bleeding Test.
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Determination of Chemical Resistance
This protocol provides a general framework for assessing the resistance of a pigment to acidic

and alkaline solutions.

Objective: To evaluate the color stability of the pigment upon exposure to acidic and alkaline

environments.

Materials:

Pigment Yellow 155 sample

5% Hydrochloric Acid (HCl) solution

5% Sodium Hydroxide (NaOH) solution

Distilled water

Beakers

Stirring rods

Filter paper

Drying oven

Procedure:

Prepare two beakers, one with 50 mL of 5% HCl and the other with 50 mL of 5% NaOH.

Disperse 1 g of Pigment Yellow 155 into each beaker with stirring.

Continue stirring the dispersions for 1 hour at room temperature.

Filter the contents of each beaker separately.

Wash the collected pigment on the filter paper with distilled water until the filtrate is neutral

(pH 7).
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Dry the washed pigment samples in an oven at 60°C.

Compare the color of the treated pigment samples with an untreated control sample. Any

significant change in hue, chroma, or lightness indicates a lack of resistance.
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Test Setup

Exposure

Processing & Analysis

Start

Prepare 5% HCl Prepare 5% NaOH

Disperse Pigment in HCl Disperse Pigment in NaOH

Stir for 1 hour Stir for 1 hour

Filter Filter

Wash to Neutral pH Wash to Neutral pH

Dry Pigment Dry Pigment

Compare Color to Control

Click to download full resolution via product page

Fig. 2: Workflow for Chemical Resistance Testing.
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Summary and Conclusion
Pigment Yellow 155 is a robust organic pigment with excellent resistance to a wide array of

solvents and chemicals. While quantitative solubility data remains elusive in the public domain,

the qualitative assessments consistently demonstrate its high performance in terms of non-

bleeding and color stability. The provided experimental protocols offer standardized

approaches for evaluating these critical properties, enabling researchers and formulation

scientists to effectively assess the suitability of Pigment Yellow 155 for their specific

applications. Its strong resistance profile confirms its utility in demanding environments where

chemical inertness and color durability are paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3429796#solubility-and-solvent-resistance-of-
pigment-yellow-155]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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